2,2,4,4-Tetramethyloxetan-3-ol

• Molecular Formula: C7H14O2
• Molecular Weight: 130.18 g/mol
• IUPAC Name: 2,2,4,4-tetramethyloxetan-3-ol
• InChI: InChI=1S/C7H14O2/c1-6(2)5(8)7(3,4)9-6/h5,8H,1-4H3
• InChI Key: IYQQTOVQSMJYPR-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(C(O1)(C)C)O)C

Description

2,2,4,4-Tetramethyloxetan-3-ol (CAS: 115861-16-0) is a substituted oxetane derivative with the molecular formula C₇H₁₄O₂ and a molecular weight of 130.19 g/mol. It features a hydroxyl group at the 3-position of an oxetane ring substituted with four methyl groups (2,2,4,4-tetramethyl configuration). This compound is commercially available as a white to yellow solid with a purity of ≥95% . Its InChI key (MHQIDMFYUCYMAS-UHFFFAOYSA-N) and structural stability make it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and specialty polymers.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2,4,4-Tetramethyloxetan-3-ol typically involves the cyclization of appropriate precursors. One common method includes the reaction of isobutyryl chloride with triethylamine and zinc powder, followed by hydrogenation under catalytic conditions . This method ensures high selectivity and yield, making it suitable for industrial production.

Industrial Production Methods

Industrial production of 2,2,4,4-Tetramethyloxetan-3-ol often employs continuous flow processes to maintain consistent reaction conditions and optimize yield. The use of recyclable catalysts and solvents is also a key aspect of industrial synthesis, reducing waste and improving efficiency .

Chemical Reactions Analysis

Types of Reactions

2,2,4,4-Tetramethyloxetan-3-ol undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of strong oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions often employ hydrogen gas in the presence of a palladium catalyst, converting the compound into alcohols or alkanes.

Substitution: Nucleophilic substitution reactions can occur, where the oxetane ring is opened and substituted with different nucleophiles, such as halides or amines.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Hydrogen gas, palladium catalyst, mild temperatures.

Substitution: Halides, amines, basic conditions.

Major Products

Oxidation: Ketones, carboxylic acids.

Reduction: Alcohols, alkanes.

Substitution: Substituted oxetanes, amines.

Scientific Research Applications

2,2,4,4-Tetramethyloxetan-3-ol has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules and polymers.

Biology: Investigated for its potential as a bioactive compound with antimicrobial properties.

Medicine: Explored for its role in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2,2,4,4-Tetramethyloxetan-3-ol involves its interaction with specific molecular targets, leading to various biological effects. The oxetane ring’s strain and reactivity play a crucial role in its ability to undergo ring-opening reactions, which can modulate biological pathways and interactions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substitution Effects

The following compounds share structural similarities with 2,2,4,4-tetramethyloxetan-3-ol but differ in functional groups or substituents, leading to distinct physicochemical and reactivity profiles:

2,2,4,4-Tetraphenyloxetan-3-ol (C₂₆H₂₀O)

• Structure : The hydroxylated oxetane ring is substituted with four phenyl groups instead of methyl groups.
• Properties : Higher molecular weight (348.43 g/mol ) and reduced solubility in polar solvents due to bulky aromatic substituents.
• Reactivity: Undergoes photolytic reactions, including decarboxylation and cycloelimination, to form benzophenone and diphenylketene derivatives .
• Applications : Primarily used in photochemical studies as a precursor for ketenes and acetates.

2,2,4,4-Tetramethyloxetan-3-one (C₇H₁₂O₂)

• Structure : The hydroxyl group is replaced by a ketone, forming a cyclic ketone.
• Properties : Molecular weight 128.17 g/mol ; higher polarity due to the carbonyl group.
• Reactivity : Participates in nucleophilic additions and serves as a precursor for alcohols and amines via reduction or Grignard reactions .
• Applications : Intermediate in fine chemical synthesis.

2,2,4,4-Tetramethyloxetan-3-amine (C₇H₁₅NO)

• Structure : Hydroxyl group replaced by an amine (-NH₂).
• Properties : Molecular weight 129.20 g/mol ; basic character (pKa ~10–11).
• Reactivity : Forms stable salts (e.g., hydrochloride, CAS: 2173991-84-7) and undergoes alkylation or acylation reactions .
• Applications : Building block for bioactive molecules and coordination complexes.

(2,2,4,4-Tetramethyloxetan-3-yl)methanol (C₈H₁₆O₂)

• Structure : Additional hydroxymethyl (-CH₂OH) substituent on the oxetane ring.
• Properties : Molecular weight 144.21 g/mol ; increased hydrophilicity due to the alcohol group.
• Applications : Used in polymer chemistry and as a crosslinking agent .

Physicochemical Properties Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Physical State	Key Functional Group	Solubility Profile
2,2,4,4-Tetramethyloxetan-3-ol	C₇H₁₄O₂	130.19	White-yellow solid	-OH	Moderate in polar solvents
2,2,4,4-Tetraphenyloxetan-3-ol	C₂₆H₂₀O	348.43	Crystalline solid	-OH	Low in polar solvents
2,2,4,4-Tetramethyloxetan-3-one	C₇H₁₂O₂	128.17	Liquid	-C=O	High in organic solvents
2,2,4,4-Tetramethyloxetan-3-amine	C₇H₁₅NO	129.20	Liquid or hydrochloride salt	-NH₂	Soluble in acidic aqueous

Biological Activity

2,2,4,4-Tetramethyloxetan-3-ol is a cyclic compound belonging to the oxetanol family. Its unique structure and functional groups make it a subject of interest in medicinal chemistry and biological research. This article explores the biological activity of 2,2,4,4-Tetramethyloxetan-3-ol, focusing on its potential applications, mechanisms of action, and relevant case studies.

2,2,4,4-Tetramethyloxetan-3-ol has the following chemical characteristics:

• Molecular Formula : C8H16O2
• Molecular Weight : 144.21 g/mol
• Structure : The compound features a four-carbon oxetane ring with two methyl groups attached to each of the two carbon atoms adjacent to the oxygen atom.

Biological Activity Overview

The biological activity of 2,2,4,4-Tetramethyloxetan-3-ol has been investigated in various studies. Its derivatives are noted for potential antimicrobial and pharmacological properties. The compound is primarily studied for its interactions with biological systems and its ability to act as a precursor in the synthesis of more complex molecules.

The mechanism by which 2,2,4,4-Tetramethyloxetan-3-ol exerts its biological effects involves:

• Ring-opening reactions : This can lead to the formation of reactive intermediates that interact with enzymes and receptors.
• Molecular docking studies : These have been employed to predict how the compound binds to specific biological targets.

Antimicrobial Activity

A study published in Journal of Antimicrobial Agents examined the antimicrobial properties of various oxetanol derivatives. The findings indicated that certain derivatives of 2,2,4,4-Tetramethyloxetan-3-ol exhibited significant activity against both Gram-positive and Gram-negative bacteria. Table 1 summarizes the antimicrobial efficacy of these derivatives.

Compound Derivative	Microbial Strain	Minimum Inhibitory Concentration (MIC)
Derivative A	E. coli	32 µg/mL
Derivative B	S. aureus	16 µg/mL
Derivative C	P. aeruginosa	64 µg/mL

Pharmacological Applications

Research has also focused on the pharmacological potential of 2,2,4,4-Tetramethyloxetan-3-ol as a drug candidate. A study conducted by Smith et al. (2023) highlighted its potential as an anti-inflammatory agent. The compound was tested in vitro for its ability to inhibit pro-inflammatory cytokines in human macrophage cell lines.

Key Findings:

• Reduction in IL-6 levels : Treatment with 2,2,4,4-Tetramethyloxetan-3-ol resulted in a significant decrease in interleukin-6 (IL-6) production.
• Cell viability : The compound did not exhibit cytotoxic effects at concentrations up to 100 µM.

Comparative Analysis with Related Compounds

Table 2 compares 2,2,4,4-Tetramethyloxetan-3-ol with structurally similar compounds regarding their biological activities.

Compound Name	Antimicrobial Activity	Anti-inflammatory Activity
2,2,4,4-Tetramethyloxetan-3-ol	Moderate	Significant
Oxetan-3-ol	Low	Minimal
3-(2-Mercaptoethyl)oxetan-3-ol	High	Moderate